Cas no 36914-78-0 (phenol,2,6-difluoro-,acetate)

• Product Name: phenol,2,6-difluoro-,acetate
• CAS No: 36914-78-0
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• CID: 921759
• PubChem ID: 142115
• Update Time: 2025-04-19

phenol,2,6-difluoro-,acetate Chemical and Physical Properties

Names and Identifiers

• phenol,2,6-difluoro-,acetate
• (2,6-difluorophenyl) acetate
• 36914-78-0
• SCHEMBL1994318
• DTXSID00190399
• 2,6-Difluorophenyl acetate
• Phenol, 2,6-difluoro-, acetate

• Inchi： 1S/C8H6F2O2/c1-5(11)12-8-6(9)3-2-4-7(8)10/h2-4H,1H3
• InChI Key： DQPGSVFUEXLEFB-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1OC(C)=O)F

Computed Properties

• Exact Mass: 190.04414
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53